Cas no 29725-66-4 (5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone)

5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone structure
29725-66-4 structure
Product Name:5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone
CAS No:29725-66-4
MF:C10H18OS
MW:186.314321994781
CID:1440206
PubChem ID:23341028
Update Time:2025-04-20

5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-2-(1-methylethyl)-5-sulfanylcyclohexanone
    • LogP
    • 5-methyl-2-propan-2-yl-5-sulanylcyclohexan-1-one
    • 5-methyl-2-(propan-2-yl)-5-sulfanylcyclohexan-1-one
    • Mercapto-p-menthan-3-one
    • CHEBI:173522
    • 2-isopropyl-5-methyl-5-sulfanyl-cyclohexanone
    • SCHEMBL11450684
    • DTXSID901019776
    • AKOS040768580
    • NS00123085
    • cis- and trans-L-Mercapto-p-menthan-3-one
    • 29725-66-4
    • Inchi: 1S/C10H18OS/c1-7(2)8-4-5-10(3,12)6-9(8)11/h7-8,12H,4-6H2,1-3H3
    • InChI Key: LCFWUUYRTYROGC-UHFFFAOYSA-N
    • SMILES: SC1(C)CC(C(C(C)C)CC1)=O

Computed Properties

  • Exact Mass: 186.10794
  • Monoisotopic Mass: 186.10783637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 18.1Ų

Experimental Properties

  • Density: 0.98
  • Boiling Point: 261.4°C at 760 mmHg
  • Flash Point: 111.9°C
  • Refractive Index: 1.487
  • PSA: 17.07
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